4-amino-1,3,7,7-tetramethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one

• IUPAC Name: 4-amino-1,3,7,7-tetramethyl-6,8-dihydropyrazolo[3,4-b]quinolin-5-one
• InChI: InChI=1S/C14H18N4O/c1-7-10-12(15)11-8(16-13(10)18(4)17-7)5-14(2,3)6-9(11)19/h5-6H2,1-4H3,(H2,15,16)
• InChI Key: JUHAWOUKOIQRHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(C(=O)CC(C3)(C)C)C(=C12)N)C
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

4-amino-1,3,7,7-tetramethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one, commonly referred to as 4-ATQ, is a heterocyclic compound with potential applications in scientific research. It is a derivative of the pyrazoloquinoline class of compounds and is known for its unique properties and effects on biochemical and physiological processes.

Scientific Research Applications

Synthesis and Structural Analysis

Research demonstrates the regioselective synthesis of compounds structurally related to 4-amino-1,3,7,7-tetramethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one. This includes the creation of tricyclic linear compounds through reactions involving 5-amino-3-methyl-1H-pyrazole, with an emphasis on reaction mechanisms and structural analysis of the resulting compounds (Quiroga et al., 2001).

Synthesis Variations and Efficiency

Researchers have developed various methods for synthesizing compounds related to 4-amino-1,3,7,7-tetramethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one. These include catalyst-free protocols, which are noted for their environmental friendliness, simplicity, and efficiency (Devi et al., 2020).

Potential Biological and Pharmacological Activities

Studies have been conducted on the synthesis of derivatives of 4-amino-1,3,7,7-tetramethyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one and related compounds. These syntheses are motivated by potential biological and pharmacological activities, highlighting the significance of these compounds in medicinal chemistry (Ezzati et al., 2017).

Applications in Kinase Inhibition and Antibacterial Activity

Specific derivatives of the compound have shown inhibitory activity on bacterial serine/threonine protein kinases. This suggests potential applications in the development of antibacterial agents, including those targeting mycobacterial infections (Lapa et al., 2013).

Inhibitory Studies and Chemical Synthesis

Research into the synthesis of pyrano[2,3-f]pyrazolo[3,4-b]quinoline-3-carbonitriles, related to the compound , has shown promising results in AChE inhibition studies. This indicates potential applications in the treatment of conditions like Alzheimer's disease (Sumesh et al., 2020).